1-(3-Nitrophenyl)-1H-1,2,3-triazole

• Molecular Formula: C8H6N4O2
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 1-(3-nitrophenyl)triazole
• InChI: InChI=1S/C8H6N4O2/c13-12(14)8-3-1-2-7(6-8)11-5-4-9-10-11/h1-6H
• InChI Key: JNQPJQVBUDUVTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C=CN=N2

Description

1-(3-Nitrophenyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C8H6N4O2 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-Nitro-phenyl)-4-trimethylsilanyl-1H-[1,2,3]triazole (16.7 g, 64 mmol) tetrabutylammonium fluoride in THF (1M, 100 ml, 100 mmol) were stirred at room temperature for 24 h. The reaction mixture was diluted with ethyl acetate and washed with water and brine. The organic layer was dried with magnesium sulfate, filtered and evaporated. The crude product was purified by chromatography on silica gel (hexane/ethyl acetate 1:1) and the desired product was obtained as a brown solid (9.96 g, 82%), mp 80-83° C.